Cas no 105380-83-4 (Uridine,3'-azido-2',3'-dideoxy-5-ethyl-)

Uridine,3'-azido-2',3'-dideoxy-5-ethyl- structure
105380-83-4 structure
Product Name:Uridine,3'-azido-2',3'-dideoxy-5-ethyl-
CAS No:105380-83-4
MF:C11H15N5O4
MW:281.267901659012
CID:146496
PubChem ID:451366
Update Time:2025-04-19

Uridine,3'-azido-2',3'-dideoxy-5-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Uridine,3'-azido-2',3'-dideoxy-5-ethyl-
    • 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-ethylpyrimidine-2,4-dione
    • 3'-Azido-2',3'-dideoxy-5-ethyluridine
    • 3'-azido-5-ethyl-2',3'-dideoxyuridine
    • 3'-N3-5-EtddU
    • AC1L9PLI
    • AZddEtU
    • AzddEtUrd
    • AZEU
    • CHEMBL1938676
    • CS-85
    • DTXSID40147105
    • 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-ethyl-pyrimidine-2,4-dione
    • 3'-Azido-2',3'-dideoxy-5-ethyl-uridine
    • 105380-83-4
    • SUUIYCJSXUMURT-DJLDLDEBSA-N
    • SCHEMBL13633820
    • Inchi: 1S/C11H15N5O4/c1-2-6-4-16(11(19)13-10(6)18)9-3-7(14-15-12)8(5-17)20-9/h4,7-9,17H,2-3,5H2,1H3,(H,13,18,19)/t7-,8+,9+/m0/s1
    • InChI Key: SUUIYCJSXUMURT-DJLDLDEBSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(CC)=C1)=O)=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 281.11255
  • Monoisotopic Mass: 281.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 93.2Ų

Experimental Properties

  • PSA: 127.63
  • LogP: -0.07724

Uridine,3'-azido-2',3'-dideoxy-5-ethyl- Related Literature

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